molecular formula C17H16OS B15245602 4-[1-(2-Methylphenyl)-1-oxopropan-2-yl]thiobenzaldehyde

4-[1-(2-Methylphenyl)-1-oxopropan-2-yl]thiobenzaldehyde

Cat. No.: B15245602
M. Wt: 268.4 g/mol
InChI Key: OBSFNKKQSOOQBF-UHFFFAOYSA-N
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Description

4-[1-(2-Methylphenyl)-1-oxopropan-2-yl]thiobenzaldehyde is an organic compound with a complex structure that includes both aromatic and aliphatic components

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[1-(2-Methylphenyl)-1-oxopropan-2-yl]thiobenzaldehyde typically involves multiple steps, including the formation of intermediate compounds. One common method involves the reaction of 2-methylacetophenone with thiobenzaldehyde under specific conditions to yield the desired product. The reaction conditions often include the use of catalysts and solvents to facilitate the reaction and improve yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high efficiency and purity. The process may include steps such as purification and crystallization to obtain the final product in a usable form.

Chemical Reactions Analysis

Types of Reactions

4-[1-(2-Methylphenyl)-1-oxopropan-2-yl]thiobenzaldehyde can undergo various chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

    Substitution: This reaction involves the replacement of one functional group with another, often using specific reagents and conditions.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents such as potassium permanganate and reducing agents like sodium borohydride. The reaction conditions, such as temperature and solvent, are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

4-[1-(2-Methylphenyl)-1-oxopropan-2-yl]thiobenzaldehyde has several scientific research applications, including:

    Chemistry: It is used as a reagent in organic synthesis and as a starting material for the preparation of more complex molecules.

    Biology: The compound may be used in studies related to enzyme interactions and metabolic pathways.

    Medicine: Research into potential therapeutic applications, such as drug development and pharmacological studies.

    Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-[1-(2-Methylphenyl)-1-oxopropan-2-yl]thiobenzaldehyde involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes, affecting biochemical processes within cells. The exact mechanism depends on the context of its use and the specific biological system being studied.

Comparison with Similar Compounds

Similar Compounds

  • 4-[1-(4-Methylphenyl)-1-oxopropan-2-yl]thiobenzaldehyde
  • 4-[1-(2-Methylphenyl)-1-oxopropan-2-yl]benzenesulfonate
  • 4-[1-Oxo-3-(substituted aryl)-2-propenyl]-3-(4-methylphenyl)sydnones

Uniqueness

4-[1-(2-Methylphenyl)-1-oxopropan-2-yl]thiobenzaldehyde is unique due to its specific structural features, which confer distinct chemical properties and reactivity. Its combination of aromatic and aliphatic components allows for diverse applications and interactions in various chemical and biological systems.

This detailed article provides a comprehensive overview of this compound, covering its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds

Properties

Molecular Formula

C17H16OS

Molecular Weight

268.4 g/mol

IUPAC Name

4-[1-(2-methylphenyl)-1-oxopropan-2-yl]thiobenzaldehyde

InChI

InChI=1S/C17H16OS/c1-12-5-3-4-6-16(12)17(18)13(2)15-9-7-14(11-19)8-10-15/h3-11,13H,1-2H3

InChI Key

OBSFNKKQSOOQBF-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1C(=O)C(C)C2=CC=C(C=C2)C=S

Origin of Product

United States

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